Cas no 2060005-38-9 (2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid
• CAS No: 2060005-38-9
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• MDL: MFCD30498767
• CID: 5183121
• PubChem ID: 125454796
• Update Time: 2025-11-02

2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(1-methylethyl)-
• 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30498767
• Inchi： 1S/C12H18N2O5/c1-6(2)7-8(9(15)16)18-10(13-7)14-11(17)19-12(3,4)5/h6H,1-5H3,(H,15,16)(H,13,14,17)
• InChI Key： YNWHUINHNPXFGH-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(C)C)N=C1NC(OC(C)(C)C)=O

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2060005-38-9)

2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid (CAS No. 2060005-38-9) is a specialized oxazole derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique oxazole ring and tert-butoxycarbonyl (Boc) protecting group. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule drugs and peptide mimetics.

The growing interest in oxazole-based compounds stems from their versatility in medicinal chemistry. Researchers frequently search for "Boc-protected oxazole synthesis" or "oxazole-5-carboxylic acid derivatives" due to their relevance in drug discovery. The tert-butoxycarbonyl group in this compound enhances its stability during synthetic processes, making it a preferred choice for multi-step organic reactions. Additionally, the isopropyl substituent at the 4-position of the oxazole ring contributes to its lipophilicity, a critical factor in optimizing drug-like properties.

In recent years, the demand for high-purity chemical intermediates like CAS 2060005-38-9 has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound is particularly relevant in the context of fragment-based drug design, where its rigid oxazole scaffold serves as a core structure for targeting protein-protein interactions. Users often inquire about "oxazole carboxylic acid applications" or "Boc-amine reactivity," reflecting its importance in modern synthetic methodologies.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid typically involves cyclization reactions of appropriately functionalized precursors. Key steps may include Boc protection of amines, followed by oxazole ring formation via condensation or cyclodehydration. Its carboxylic acid functionality allows for further derivatization, such as amide coupling or esterification, which is frequently explored in "structure-activity relationship (SAR) studies."

From an industrial perspective, CAS 2060005-38-9 aligns with the trend toward green chemistry and atom-efficient synthesis. Researchers are increasingly investigating "catalytic oxazole formation" and "solvent-free reactions" to improve the sustainability of producing such intermediates. The compound's compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal for scalable manufacturing.

Analytical characterization of this compound involves techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Its crystalline properties make it suitable for X-ray diffraction studies, which are crucial for understanding molecular conformations in drug design. Frequent searches for "oxazole NMR spectra interpretation" or "carboxylic acid pKa prediction" highlight the technical challenges associated with its characterization.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid represents a strategically important building block in contemporary organic synthesis. Its combination of protective group chemistry, heterocyclic diversity, and functional group compatibility positions it as a key player in the development of next-generation therapeutics. As the pharmaceutical industry continues to explore "privileged scaffolds" and "molecular complexity," compounds like CAS 2060005-38-9 will remain at the forefront of innovation.